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Compound of Interest

Compound Name: Benoxaprofen

Cat. No.: B1668000

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Benoxaprofen, a non-steroidal anti-inflammatory drug (NSAID) that has been withdrawn from
the market due to significant adverse effects, including hepatotoxicity and phototoxicity.[1][2]
Adherence to these guidelines is essential to ensure personnel safety and proper management
of this hazardous chemical in a laboratory environment.

Hazard Identification and Classification

Benoxaprofen is classified as a hazardous substance with the following GHS classifications:
¢ Acute toxicity, Oral (Category 4)[3]

o Acute aquatic toxicity (Category 1)[3]

o Chronic aquatic toxicity (Category 1)[3]

It is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3] Historically, its
use was associated with fatal cholestatic jaundice and other serious adverse reactions.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Benoxaprofen. The following
equipment must be worn at all times in the laboratory when working with this compound.
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PPE Category Item Specifications

Wear two pairs of powder-free,
) disposable gloves. The outer
Hand Protection Double Gloves
glove should be placed over

the cuff of the lab coat.[4]

A disposable, low-permeability
. ) gown with a solid front, long
Body Protection Protective Gown _ o
sleeves, and tight-fitting cuffs

is required.[4]

) Chemical splash goggles are
Eye Protection Safety Goggles
mandatory.[5]

A full-face shield should be
) . worn in conjunction with
Face Protection Face Shield _
goggles, especially when there

is a risk of splashes.[5]

An N95 or higher-rated

respirator should be used
Respiratory Protection Respirator when handling the powder

form of Benoxaprofen to avoid

inhalation.[6]

Operational Plan for Handling Benoxaprofen

The following procedural steps must be followed to ensure the safe handling of Benoxaprofen
from receipt to disposal.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store Benoxaprofen in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[3]
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 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[7]

2. Preparation and Handling:

« All handling of Benoxaprofen, especially the powder form, must be conducted within a
certified chemical fume hood to avoid inhalation of dust and aerosols.[3]

e Wash hands thoroughly before and after handling the compound.[3]
e Avoid contact with skin and eyes.[3]

e Do not eat, drink, or smoke in the designated handling area.[3]

3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.[3]

« Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water. Seek medical attention.[3]

¢ Inhalation: Move to an area with fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.[3]

 Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse mouth with
water.[3]

Disposal Plan
Benoxaprofen is very toxic to aquatic life and must be disposed of as hazardous waste.[3]
e Solid Waste:

o Collect all solid waste, including contaminated gloves, gowns, and labware, in a
designated, clearly labeled hazardous waste container.

o Do not mix with other waste streams.
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e Liquid Waste:

o Collect all liquid waste containing Benoxaprofen in a sealed, properly labeled hazardous
waste container.

o Do not dispose of down the drain.
e Final Disposal:

o Arrange for disposal through an approved hazardous waste disposal facility in accordance
with local, state, and federal regulations.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Benoxaprofen.

Property Value
Molecular Formula C16H12CINOs3[1]
Molar Mass 301.73 g-mol~1[2]

Acute toxicity, Oral (Category 4); Acute aquatic
GHS Classification toxicity (Category 1); Chronic aquatic toxicity
(Category 1)[3]

CAS Number 51234-28-7[8]

Experimental Workflow for Handling Benoxaprofen

The following diagram outlines the standard operational workflow for safely handling
Benoxaprofen in a laboratory setting.
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End of Procedure

Click to download full resolution via product page

Caption: Safe handling workflow for Benoxaprofen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling of Benoxaprofen in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668000#personal-protective-equipment-for-
handling-benoxaprofen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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